Cas no 1637399-40-6 (5-Bromo-3-((trifluoromethyl)thio)pyridin-2-amine)

5-Bromo-3-((trifluoromethyl)thio)pyridin-2-amine structure
1637399-40-6 structure
Product Name:5-Bromo-3-((trifluoromethyl)thio)pyridin-2-amine
CAS No:1637399-40-6
MF:C6H4BrF3N2S
MW:273.073569297791
CID:5711690
PubChem ID:117679152
Update Time:2023-10-17

5-Bromo-3-((trifluoromethyl)thio)pyridin-2-amine Chemical and Physical Properties

Names and Identifiers

    • 5-bromo-3-((trifluoromethyl)thio)pyridin-2-amine
    • SCHEMBL16211901
    • 1637399-40-6
    • 2-Pyridinamine, 5-bromo-3-[(trifluoromethyl)thio]-
    • 5-Bromo-3-((trifluoromethyl)thio)pyridin-2-amine
    • Inchi: 1S/C6H4BrF3N2S/c7-3-1-4(5(11)12-2-3)13-6(8,9)10/h1-2H,(H2,11,12)
    • InChI Key: MVKYSPRALJXSOR-UHFFFAOYSA-N
    • SMILES: BrC1=CN=C(C(=C1)SC(F)(F)F)N

Computed Properties

  • Exact Mass: 271.92307g/mol
  • Monoisotopic Mass: 271.92307g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 178
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 64.2Ų

Experimental Properties

  • Density: 1.87±0.1 g/cm3(Predicted)
  • Boiling Point: 191.2±40.0 °C(Predicted)
  • pka: 1.74±0.49(Predicted)
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